Methyl 3-cyano-3-(3,4-diethoxyphenyl)-2-oxopropanoate
Overview
Description
Methyl 3-cyano-3-(3,4-diethoxyphenyl)-2-oxopropanoate, also known as MCDP, is a synthetic compound used in a variety of scientific research applications. It is a derivative of 3-cyano-3-(3,4-diethoxyphenyl)-2-oxopropanoic acid, and can be synthesized in the laboratory using a variety of methods. MCDP has been studied for its biochemical and physiological effects, and its advantages and limitations for lab experiments have been identified.
Scientific Research Applications
Synthesis and Chemical Reactions
Methyl 3-cyano-3-(3,4-diethoxyphenyl)-2-oxopropanoate is involved in various chemical syntheses and reactions. For example, it participates in the Wolff rearrangement catalyzed by Rh2(OAc)4, leading to the formation of methoxycarbonyl(4-methoxyphenyl) ketene. This ketene then adds to 2Н-azirines, causing the three-membered ring to open at the N–C(2) bond. This process yields 3,4-dihydro-2Н-pyrrol-2-one derivatives, which can further isomerize or add a water molecule depending on the product structure (Rostovskii et al., 2017).
Material Science Applications
In material science, related compounds have been synthesized and characterized for their potential applications. For instance, a polyester-type phthalonitrile cyano resin with a hyperbranched structure was developed, exhibiting promising thermal and rheological properties for use in high-temperature resistant and thermal protection materials (Wang et al., 2020).
Synthesis of Heterocycles
This compound also serves as a precursor in the synthesis of heterocyclic compounds. For example, its reactions with chloroacetone and ammonia, benzaldehyde and ammonia, and benzoquinone produce various cyclopropyl-substituted heterocycles, demonstrating its versatility in organic synthesis (Pokhodylo et al., 2010).
properties
IUPAC Name |
methyl 3-cyano-3-(3,4-diethoxyphenyl)-2-oxopropanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO5/c1-4-20-12-7-6-10(8-13(12)21-5-2)11(9-16)14(17)15(18)19-3/h6-8,11H,4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AROUHNMTUIUODM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(C#N)C(=O)C(=O)OC)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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